Cas no 56843-79-9 (4-Chloro-2-methylthieno[2,3-d]pyrimidine)

4-Chloro-2-methylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core with chloro and methyl substituents. This structure offers versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The chloro group at the 4-position enhances reactivity for nucleophilic substitution, enabling further functionalization, while the methyl group at the 2-position contributes to stability and influences steric and electronic properties. Its rigid fused-ring system is valuable for designing inhibitors or modulators targeting enzyme systems. The compound's high purity and well-defined reactivity profile make it suitable for research and industrial applications in medicinal chemistry and material science.

4-Chloro-2-methylthieno[2,3-d]pyrimidine structure

56843-79-9 structure

Product Name:4-Chloro-2-methylthieno[2,3-d]pyrimidine

CAS No:56843-79-9

MF:C₇H₅ClN₂S

MW:184.645998716354

MDL:MFCD03028468

CID:57029

PubChem ID:818255

Update Time:2025-06-08

4-Chloro-2-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-methylthieno[2,3-d]pyrimidine
- 4-CHLORO-2-METHYL-THIENO[2,3-D]PYRIMIDINE
- 2-METHYL-4-CHLOROTHIENO[2,3-D]PYRIMIDINE
- VYUDXHRVZLZWMP-UHFFFAOYSA-N
- BCP26786
- STK966707
- SBB054647
- RP24498
- AB13002
- HP23051
- ZB010684
- ST2405711
- X0261
- AM2
- Z56883011
- A8126
- AS-18675
- FT-0650884
- J-514975
- SCHEMBL1367579
- AC-22985
- SY259282
- EN300-44877
- 56843-79-9
- 4-Chloro-2-methylthieno[2,3-d]pyrimidine (56843-79-9)
- J-001631
- AKOS001055022
- F1360-0549
- AM20100396
- MFCD03028468
- DTXSID60355927
- DB-006752
- MDL： MFCD03028468
- Inchi： 1S/C7H5ClN2S/c1-4-9-6(8)5-2-3-11-7(5)10-4/h2-3H,1H3
- InChI Key： VYUDXHRVZLZWMP-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CSC2=NC(C)=N1

Computed Properties

Exact Mass: 183.98600
Monoisotopic Mass: 183.986
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 54

Experimental Properties

Density: 1.445
Melting Point: 85-90°C
Boiling Point: 208.1°Cat760mmHg
Flash Point: 79.7°C
Refractive Index: 1.682
PSA: 54.02000
LogP: 2.65310

4-Chloro-2-methylthieno[2,3-d]pyrimidine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store long-term at 2-8°C

4-Chloro-2-methylthieno[2,3-d]pyrimidine Pricemore >>

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